Cas no 155988-06-0 (Benzene, 1-bromo-3-(2-nitroethyl)-)

• Product Name: Benzene, 1-bromo-3-(2-nitroethyl)-
• CAS No: 155988-06-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 5851233
• Update Time: 2025-10-29

Benzene, 1-bromo-3-(2-nitroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(2-nitroethyl)-
• 1-Bromo-3-(2-nitroethyl)benzene

• Inchi： 1S/C8H8BrNO2/c9-8-3-1-2-7(6-8)4-5-10(11)12/h1-3,6H,4-5H2
• InChI Key： WPCBCFUEKVEVAF-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(CC[N+]([O-])=O)=C1

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• Boiling Point: 113 °C(Press: 3 Torr)
• pka: 8.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Benzene, 1-bromo-3-(2-nitroethyl)-

Chemical Profile of Benzene, 1-bromo-3-(2-nitroethyl)- (CAS No. 155988-06-0)

Benzene, 1-bromo-3-(2-nitroethyl)-, identified by its CAS number 155988-06-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its bromo and nitroethyl substituents on a benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of Benzene, 1-bromo-3-(2-nitroethyl)- involves a benzene core substituted at the 1-position with a bromine atom and at the 3-position with a 2-nitroethyl group. This arrangement imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists and synthetic organic chemists. The presence of both bromine and nitro groups allows for further functionalization through various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes.

In recent years, the interest in Benzene, 1-bromo-3-(2-nitroethyl)- has been driven by its potential applications in the development of novel pharmaceuticals. The compound's ability to serve as a precursor in the synthesis of more complex heterocyclic compounds has been explored in several cutting-edge research studies. For instance, researchers have utilized this intermediate to develop new analogs of existing drugs, aiming to improve their efficacy and reduce side effects.

One notable area of research involves the use of Benzene, 1-bromo-3-(2-nitroethyl)- in the synthesis of bioactive molecules targeting specific biological pathways. The nitro group, in particular, can be reduced to an amine group, which is a common pharmacophore in many therapeutic agents. This transformation allows for the introduction of amine functionalities into the molecule, enabling further derivatization and optimization for drug-like properties.

The bromine substituent on the benzene ring also plays a crucial role in the reactivity of this compound. It can undergo various coupling reactions with other organic molecules, such as palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis. These reactions allow for the introduction of aryl or vinyl groups at different positions on the benzene ring, leading to a diverse array of derivatives with potential therapeutic applications.

Recent advancements in synthetic methodologies have further enhanced the utility of Benzene, 1-bromo-3-(2-nitroethyl)-. For example, transition-metal-catalyzed reactions have been optimized to facilitate more efficient and selective transformations of this compound. Such improvements have not only streamlined the synthesis process but also opened up new possibilities for constructing complex molecular architectures.

The pharmaceutical industry has shown particular interest in leveraging the unique properties of Benzene, 1-bromo-3-(2-nitroethyl)- for drug development. Researchers are exploring its potential as a scaffold for novel therapeutic agents targeting various diseases. The ability to modify its structure through controlled chemical reactions makes it an attractive candidate for designing molecules with improved pharmacokinetic profiles and target specificity.

In addition to its pharmaceutical applications, Benzene, 1-bromo-3-(2-nitroethyl)- has found utility in materials science and agrochemical research. Its structural features allow it to serve as a precursor for synthesizing polymers and specialty chemicals with tailored properties. The versatility of this compound underscores its importance as a building block in multiple scientific disciplines.

The synthesis of Benzene, 1-bromo-3-(2-nitroethyl)- itself is an intricate process that requires careful optimization to ensure high yields and purity. Modern synthetic approaches often involve multi-step sequences that incorporate advanced catalytic systems and purification techniques. These methods are essential for producing sufficient quantities of the compound for both research and industrial applications.

The safety and handling of Benzene, 1-bromo-3-(2-nitroethyl)- are also important considerations in its application. While it is not classified as a hazardous material under standard regulations, proper laboratory practices must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, Benzene, 1-bromo-3-(2-nitroethyl)- (CAS No. 155988-06-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and organic synthesis. Its unique structural features and reactivity patterns make it a valuable intermediate for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical science is likely to grow even further.